Cas no 1805097-01-1 (3-Amino-4-chloro-5-(trifluoromethoxy)benzylamine)
3-Amino-4-chloro-5-(trifluoromethoxy)benzylamine Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-4-chloro-5-(trifluoromethoxy)benzylamine
-
- Inchi: 1S/C8H8ClF3N2O/c9-7-5(14)1-4(3-13)2-6(7)15-8(10,11)12/h1-2H,3,13-14H2
- InChI Key: ZBGCYSIGLJWVGJ-UHFFFAOYSA-N
- SMILES: ClC1C(=CC(CN)=CC=1OC(F)(F)F)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 215
- XLogP3: 1.9
- Topological Polar Surface Area: 61.3
3-Amino-4-chloro-5-(trifluoromethoxy)benzylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A012001042-250mg |
3-Amino-4-chloro-5-(trifluoromethoxy)benzylamine |
1805097-01-1 | 97% | 250mg |
475.20 USD | 2021-07-04 | |
| Alichem | A012001042-500mg |
3-Amino-4-chloro-5-(trifluoromethoxy)benzylamine |
1805097-01-1 | 97% | 500mg |
855.75 USD | 2021-07-04 | |
| Alichem | A012001042-1g |
3-Amino-4-chloro-5-(trifluoromethoxy)benzylamine |
1805097-01-1 | 97% | 1g |
1,504.90 USD | 2021-07-04 |
3-Amino-4-chloro-5-(trifluoromethoxy)benzylamine Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 3-Amino-4-chloro-5-(trifluoromethoxy)benzylamine
Introduction to 3-Amino-4-chloro-5-(trifluoromethoxy)benzylamine (CAS No. 1805097-01-1)
3-Amino-4-chloro-5-(trifluoromethoxy)benzylamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1805097-01-1, belongs to a class of benzylamine derivatives characterized by the presence of amino, chloro, and trifluoromethoxy substituents. These structural features contribute to its unique chemical properties, making it a valuable intermediate in the synthesis of various biologically active molecules.
The molecular structure of 3-Amino-4-chloro-5-(trifluoromethoxy)benzylamine consists of a benzene ring substituted with an amino group at the 3-position, a chloro group at the 4-position, and a trifluoromethoxy group at the 5-position. The presence of these electron-withdrawing and electron-donating groups imparts distinct reactivity and interaction potential with biological targets. This makes the compound a promising candidate for further exploration in drug discovery and development.
In recent years, there has been growing interest in benzylamine derivatives due to their potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The fluorine atoms in the trifluoromethoxy group enhance the metabolic stability and lipophilicity of the molecule, which are critical factors for drug efficacy. Additionally, the chloro substituent can participate in nucleophilic substitution reactions, allowing for further functionalization and diversification of the compound library.
Current research in medicinal chemistry has highlighted the importance of 3-Amino-4-chloro-5-(trifluoromethoxy)benzylamine as a building block for synthesizing novel therapeutic agents. Studies have demonstrated its utility in generating small molecules that exhibit inhibitory activity against key enzymes and receptors involved in disease pathways. For instance, derivatives of this compound have shown promise in inhibiting tyrosine kinases, which are overexpressed in many cancer types.
The synthesis of 3-Amino-4-chloro-5-(trifluoromethoxy)benzylamine typically involves multi-step organic reactions, including nucleophilic aromatic substitution, reduction, and protection-deprotection strategies. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing complex molecular frameworks efficiently.
One notable application of 3-Amino-4-chloro-5-(trifluoromethoxy)benzylamine is in the development of kinase inhibitors. Kinases play a crucial role in cell signaling pathways, and their dysregulation is often associated with pathological conditions. By designing molecules that selectively bind to kinase active sites, researchers aim to develop drugs that can modulate these pathways effectively. The structural features of this compound make it an attractive scaffold for generating potent kinase inhibitors with improved pharmacokinetic profiles.
Another area where 3-Amino-4-chloro-5-(trifluoromethoxy)benzylamine has shown promise is in the treatment of infectious diseases. Antimicrobial agents are constantly evolving to combat resistant strains of bacteria and fungi. The unique chemical properties of this compound allow it to interact with microbial targets differently from conventional antibiotics, offering a novel approach to infection control. Preclinical studies have indicated that derivatives of this benzylamine derivative exhibit broad-spectrum antimicrobial activity.
The role of computational chemistry and drug design algorithms has been instrumental in optimizing the structure-activity relationships (SAR) of 3-Amino-4-chloro-5-(trifluoromethoxy)benzylamine derivatives. Molecular docking simulations have helped identify key interactions between the compound and biological targets, guiding rational modifications for enhanced potency and selectivity. These computational approaches complement traditional high-throughput screening methods, accelerating the discovery process.
In conclusion,3-Amino-4-chloro-5-(trifluoromethoxy)benzylamine (CAS No. 1805097-01-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for developing innovative therapeutics targeting various diseases. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is expected to grow further.
1805097-01-1 (3-Amino-4-chloro-5-(trifluoromethoxy)benzylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)